Cas no 1184995-85-4 (4-Benzylpiperidine-4-carboxylic Acid Hydrochloride)

• Product Name: 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride
• CAS No: 1184995-85-4
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• MDL: MFCD12028367
• CID: 3164468
• PubChem ID: 46737041
• Update Time: 2025-06-07

4-Benzylpiperidine-4-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-benzylpiperidine-4-carboxylic acid HCl
• 4-benzylpiperidine-4-carboxylic acid;hydrochloride
• AS-30088
• 4-benzylpiperidine-4-carboxylic acid hydrochloride
• 1184995-85-4
• AKOS015847055
• CS-0269913
• 4-benzylpiperidine-4-carboxylicacidhydrochloride
• 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride

• MDL： MFCD12028367
• Inchi： 1S/C13H17NO2.ClH/c15-12(16)13(6-8-14-9-7-13)10-11-4-2-1-3-5-11;/h1-5,14H,6-10H2,(H,15,16);1H
• InChI Key： JVLYONGTJHIFPO-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CC2C=CC=CC=2)CCNCC1)=O

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride

Introduction to 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride (CAS No. 1184995-85-4)

4-Benzylpiperidine-4-carboxylic Acid Hydrochloride (CAS No. 1184995-85-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzylpiperidine-4-carboxylic Acid Hydrochloride, is a derivative of piperidine, a versatile heterocyclic amine that plays a crucial role in the development of various pharmaceutical agents.

The structure of 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride consists of a piperidine ring with a benzyl group and a carboxylic acid moiety, which are both functional groups that contribute to its unique chemical and biological properties. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development.

In recent years, the study of 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride has focused on its potential as a lead compound for the development of new therapeutic agents. Research has shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a valuable candidate for the treatment of various diseases and conditions.

Anti-inflammatory Properties: One of the key areas of research on 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride is its anti-inflammatory activity. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Analgesic Effects: Another important aspect of 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride is its analgesic properties. Research has shown that this compound can reduce pain perception by modulating the activity of nociceptive pathways in the central nervous system. This property is particularly relevant for the development of new pain management therapies.

Neuroprotective Effects: In addition to its anti-inflammatory and analgesic properties, 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride has also been found to exhibit neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride is not yet fully understood, but it is believed to involve multiple pathways. One possible mechanism is through the modulation of ion channels and receptors involved in pain signaling and inflammation. Another mechanism may involve the activation of antioxidant defense systems, which can help mitigate oxidative stress and cellular damage.

In terms of clinical applications, 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride is currently being evaluated in preclinical studies for its potential therapeutic benefits. These studies aim to determine the safety, efficacy, and pharmacokinetic profile of the compound in animal models before progressing to human clinical trials.

The synthesis of 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride involves several steps, including the formation of the piperidine ring, introduction of the benzyl group, and conversion to the carboxylic acid moiety. The final step involves treating the free base with hydrochloric acid to form the hydrochloride salt. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

In conclusion, 4-Benzylpiperidine-4-carboxylic Acid Hydrochloride (CAS No. 1184995-85-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a new therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in modern drug discovery efforts.